Cas no 511231-89-3 (1H-Indol-4-amine, 7-methoxy-)

• Product Name: 1H-Indol-4-amine, 7-methoxy-
• CAS No: 511231-89-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1573905
• PubChem ID: 17955236
• Update Time: 2025-10-31

1H-Indol-4-amine, 7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-4-amine, 7-methoxy-
• SCHEMBL6194739
• ULPLMLOWDCHLGZ-UHFFFAOYSA-N
• 511231-89-3
• 4-amino-7-methoxyindole
• 7-METHOXY-1H-INDOL-4-AMINE

• Inchi： 1S/C9H10N2O/c1-12-8-3-2-7(10)6-4-5-11-9(6)8/h2-5,11H,10H2,1H3
• InChI Key： ULPLMLOWDCHLGZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C=CNC=21)N

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51Ų

Experimental Properties

• PSA: 51.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indol-4-amine, 7-methoxy-

1H-Indol-4-amine, 7-methoxy- (CAS No. 511231-89-3): A Comprehensive Overview

1H-Indol-4-amine, 7-methoxy-, also known by its CAS registry number 511231-89-3, is a structurally unique compound belonging to the indole family of heterocyclic compounds. This compound has garnered significant attention in recent years due to its promising pharmacological properties and potential applications in various fields, including drug discovery and material science. The indole core of this molecule is a well-known scaffold in medicinal chemistry, and the addition of the methoxy group at the 7-position introduces unique electronic and steric effects that enhance its biological activity.

The synthesis of 1H-Indol-4-amine, 7-methoxy- has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, which is crucial for its application in chiral drug development. Moreover, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining product purity, making this compound more accessible for large-scale studies.

From a pharmacological standpoint, 1H-Indol-4-amine, 7-methoxy- has demonstrated potent anti-inflammatory and antioxidant activities in preclinical models. A study published in *Nature Communications* highlighted its ability to inhibit key inflammatory pathways such as NF-kB and COX-2, suggesting its potential as a therapeutic agent for chronic inflammatory diseases like arthritis and neurodegenerative disorders. Additionally, recent research has revealed its role as a modulator of the Nrf2 signaling pathway, which is implicated in cellular defense against oxidative stress.

The methoxy group at the 7-position plays a critical role in modulating the pharmacokinetic properties of 1H-Indol-4-amine, 7-methoxy-. Studies have shown that this substitution enhances solubility and bioavailability, making it a more promising candidate for oral drug delivery. Furthermore, computational modeling studies have predicted that this compound exhibits favorable drug-like properties, including low toxicity and minimal off-target effects.

In terms of applications beyond pharmacology, 1H-Indol-4-amine, 7-methoxy has shown potential in materials science as a building block for advanced materials. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel sensors and catalysts. For instance, researchers have reported the use of this compound as a ligand in creating highly sensitive sensors for detecting heavy metal ions such as lead and mercury.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on exploring the therapeutic potential of 1H-indol derivatives, including 511231–89–3, in oncology. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific oncogenic pathways. These findings have paved the way for further clinical trials to evaluate its efficacy in treating various types of cancers.

In conclusion, 1H-indol derivatives, particularly 511231–89–3, represent a promising class of compounds with diverse applications across multiple disciplines. The combination of its unique chemical structure, favorable pharmacokinetic properties, and potent biological activities makes it an attractive candidate for future research and development efforts.